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Compound of Interest

Compound Name: FAUC 365

Cat. No.: B15575547

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information and detailed protocols for
the use of FAUC 365, a potent and selective dopamine D3 receptor antagonist. This document
is intended to guide researchers in the effective procurement, handling, and experimental
application of this compound.

Product Information and Suppliers

FAUC 365, with the chemical name N-[4-[4-(2,3-dichlorophenyl)-1-piperazinyl]butyl]-
benzo[b]thiophene-2-carboxamide and CAS number 474432-66-1, is a valuable tool for
investigating the role of the dopamine D3 receptor in various physiological and pathological
processes, including schizophrenia and Parkinson's disease.[1] A list of reputable suppliers for
FAUC 365 is provided below. It is recommended to request a Certificate of Analysis (CoA) from
the supplier to ensure the purity and quality of the compound.
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) ) Available

Supplier Catalog Number Purity .

Quantities

5 mg, 10 mg, 25 mg,
MedchemExpress HY-116020 >98%

50 mg, 100 mg

_ 1 mg, 5 mg, 10 mg, 25

Cayman Chemical 20457 >98%

mg, 50 mg

5 mg, 10 mg, 25 mg,
APEXBIO A8930 >98%

50 mg, 100 mg

] ] 5 mg, 10 mg, 25 mg,

AbMole BioScience M2359 >98%

50 mg, 100 mg

1 mg, 5 mg, 10 mg, 25
Biorbyt orb1306245 >98% mg, 50 mg, 100 mg,

500 mg

5 mg, 10 mg, 25 mg,
AOBIOUS AOB8930 >98%

50 mg, 100 mg

Quantitative Data: Binding Affinity

FAUC 365 exhibits high selectivity for the dopamine D3 receptor. The following table

summarizes its binding affinities (Ki) for various receptors, demonstrating its selectivity profile.

Receptor Ki (nM)

Dopamine D3 0.5[1][2]

Dopamine D2L 3600[1]

Dopamine D2S 2600[1]

Dopamine D4.4 340[1]

Serotonin 5-HT1A 360[2]

Serotonin 5-HT2 2000[2]
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Signaling Pathway

FAUC 365 acts as an antagonist at the dopamine D3 receptor, which is a G protein-coupled
receptor (GPCR) that primarily couples to the Gi/Go family of G proteins.[3] Upon activation by
dopamine, the D3 receptor inhibits the activity of adenylyl cyclase, leading to a decrease in the
intracellular concentration of cyclic adenosine monophosphate (CAMP).[3][4][5] By blocking this
interaction, FAUC 365 prevents the dopamine-induced reduction in cCAMP levels.
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FAUC 365 antagonizes the dopamine D3 receptor, blocking the Gi/Go-mediated inhibition of
adenylyl cyclase.

Experimental Protocols

The following are detailed protocols for common experiments involving FAUC 365.

Radioligand Binding Assay for Dopamine D3 Receptor

This protocol describes a competitive binding assay to determine the affinity of FAUC 365 for
the human dopamine D3 receptor using [3H]-Spiperone as the radioligand.

Materials:
o HEK293 cells stably expressing the human dopamine D3 receptor
e Cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

o Phosphate-Buffered Saline (PBS)
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e Assay Buffer: 50 mM Tris-HCI, pH 7.4, 120 mM NacCl, 5 mM KCI, 2 mM CaCl2, 1 mM MgCI2
» [3H]-Spiperone (specific activity ~70-90 Ci/mmol)

e« FAUC 365

» Non-specific binding control: 10 uM Haloperidol

e 96-well microplates

« Scintillation fluid

o Microplate scintillation counter

Workflow Diagram:
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Workflow for the radioligand binding assay to determine the affinity of FAUC 365 for the D3
receptor.

Procedure:

e Cell Membrane Preparation:

[¢]

Culture HEK293-D3R cells to ~80-90% confluency.
o Harvest cells and wash with ice-cold PBS.
o Resuspend the cell pellet in ice-cold assay buffer and homogenize.

o Centrifuge the homogenate at 4°C and resuspend the membrane pellet in fresh assay
buffer.

o Determine the protein concentration of the membrane preparation (e.g., using a BCA
assay).

o Assay Setup:

o In a 96-well plate, add the following to each well in triplicate:

50 uL of assay buffer (for total binding) or 10 uM Haloperidol (for non-specific binding).

50 pL of various concentrations of FAUC 365 (typically from 10 pM to 10 pM).

50 uL of [3H]-Spiperone at a final concentration of ~0.5 nM.

50 uL of the cell membrane preparation (typically 10-20 pg of protein per well).
* Incubation:

o Incubate the plate at room temperature for 90 minutes with gentle agitation.
« Filtration:

o Rapidly filter the contents of each well through a glass fiber filter plate (e.g., Whatman
GF/B) pre-soaked in 0.5% polyethyleneimine.
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o Wash the filters three times with 200 uL of ice-cold assay buffer.

 Scintillation Counting:

o Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a
microplate scintillation counter.

o Data Analysis:
o Subtract the non-specific binding from all other measurements to obtain specific binding.
o Plot the specific binding as a function of the log concentration of FAUC 365.

o Determine the IC50 value (the concentration of FAUC 365 that inhibits 50% of the specific
binding of [3H]-Spiperone) using non-linear regression analysis.

o Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where
[L] is the concentration of [3H]-Spiperone and Kd is its dissociation constant for the D3
receptor.

Functional cAMP Assay

This protocol measures the ability of FAUC 365 to antagonize the dopamine-induced inhibition
of cCAMP production in cells expressing the human dopamine D3 receptor.

Materials:

o HEK293 cells stably expressing the human dopamine D3 receptor
» Cell culture medium

e Assay Buffer: HBSS with 20 mM HEPES, pH 7.4

e Dopamine

e« FAUC 365

o Forskolin (to stimulate adenylyl cyclase)
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e CAMP assay kit (e.g., HTRF, LANCE, or ELISA-based)

o 384-well white assay plates

Workflow Diagram:
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Workflow for the functional cAMP assay to measure the antagonist activity of FAUC 365 at the
D3 receptor.

Procedure:

e Cell Seeding:

o Seed HEK293-D3R cells in a 384-well white plate at a density that will result in a confluent
monolayer on the day of the assay.

o Culture the cells overnight at 37°C in a 5% CO2 incubator.
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e Compound Preparation and Pre-incubation:
o Prepare serial dilutions of FAUC 365 in assay buffer.

o On the day of the assay, remove the culture medium from the cells and add the FAUC 365

dilutions.
o Incubate for 15-30 minutes at room temperature.
e Cell Stimulation:

o Prepare a solution of dopamine (at a concentration that gives ~80% of the maximal
response, e.g., EC80) and forskolin (e.g., 1 uM) in assay buffer.

o Add this solution to the wells containing the FAUC 365 dilutions.
o Incubate for 30 minutes at room temperature.
e CAMP Measurement:

o Lyse the cells and measure the intracellular cAMP concentration according to the
manufacturer's protocol of the chosen cAMP assay Kkit.

o Data Analysis:
o Plot the cAMP levels as a function of the log concentration of FAUC 365.

o Determine the IC50 value, which is the concentration of FAUC 365 that reverses 50% of
the dopamine-induced inhibition of forskolin-stimulated cAMP production, using non-linear
regression analysis.

Storage and Handling

FAUC 365 is typically supplied as a solid. It is recommended to store the solid compound at
-20°C. For creating stock solutions, dissolve FAUC 365 in a suitable solvent such as DMSO.[2]
Aliquot the stock solution and store at -80°C for long-term storage (up to 6 months) or -20°C for
shorter-term storage (up to 1 month).[1] Avoid repeated freeze-thaw cycles. On the day of the
experiment, further dilute the stock solution in the appropriate assay buffer.
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Disclaimer: This document is intended for research use only. FAUC 365 is not for human or
veterinary use.[2] Researchers should follow all applicable laboratory safety guidelines when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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